2-(aminomethyl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride
Description
The compound “2-(aminomethyl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride” is a complex organic molecule. It contains an aminomethyl group (-CH2-NH2), which is a monovalent functional group often found in organic chemistry . The compound also seems to contain a benzothiophene structure, which is a heterocyclic compound, and a hydrochloride group, indicating it’s a salt form of the parent compound .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aminomethyl group and the benzothiophene ring would significantly influence its structure .Chemical Reactions Analysis
Amines, such as the aminomethyl group in this compound, are known to be good nucleophiles and can react with many electrophilic functional groups . The specific reactions that this compound might undergo would depend on the conditions and the other reactants present .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. These properties can include things like melting point, boiling point, solubility, and reactivity . Without specific data on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione hydrochloride involves the reaction of 2-chloromethyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione with ammonia followed by treatment with hydrochloric acid.", "Starting Materials": [ "2-chloromethyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloromethyl-2,3-dihydro-1lambda6-benzothiophene-1,1-dione is dissolved in anhydrous ether.", "Step 2: Ammonia gas is bubbled through the solution at room temperature for several hours.", "Step 3: The resulting mixture is filtered to remove any solid impurities.", "Step 4: Hydrochloric acid is added to the filtrate to form the hydrochloride salt of the product.", "Step 5: The product is isolated by filtration, washed with ether, and dried under vacuum." ] } | |
CAS RN |
2624138-37-8 |
Molecular Formula |
C9H12ClNO2S |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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